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Compound of Interest

Compound Name: 6-Ethynyl-1H-indazole

CAS No.: 1093847-80-3

Cat. No.: B2961565

Get Quote

Part 1: Executive Directive (BLUF)[1]
STOP AND READ: The presence of a terminal alkyne group (ethynyl) on the indazole scaffold

presents a specific reactivity hazard often overlooked in standard organic waste streams.

ABSOLUTE PROHIBITION: Do NOT dispose of 6-Ethynyl-1H-indazole (solid or solution)

down laboratory drains.[1][2]

CRITICAL HAZARD: This compound can react with copper, silver, or mercury (often found in

plumbing traps or solder) to form shock-sensitive metal acetylides.[1]

DISPOSAL PATH: All waste must be segregated into Non-Halogenated Organic Waste

streams destined for high-temperature incineration.[1]

Part 2: Chemical Profile & Hazard Analysis
To dispose of this chemical safely, you must understand its functional vulnerabilities.
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Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2961565#bc-rfq
https://www.benchchem.com/product/b2961565/docs?utm_src=pdf-body#operational-disposal-protocol-6-ethynyl-1h-indazole-1-2
https://www.bldpharm.com/products/271-44-3.html
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.bldpharm.com/products/271-44-3.html
https://www.bldpharm.com/products/271-44-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2961565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Detail

Chemical Name 6-Ethynyl-1H-indazole

CAS Number 1093847-80-3

Molecular Formula C₉H₆N₂

Physical State Solid (typically off-white to pale yellow powder)

Solubility
Soluble in DMSO, DMF, Methanol; Low solubility

in water.[1][2][3][4][5]

Functional Hazard Analysis
While the GHS classification focuses on biological effects (irritation), the logistical safety

concern lies in the terminal alkyne.

Biological Hazards (GHS):

H302: Harmful if swallowed.[4][6][7]

H315/H319: Causes skin and serious eye irritation.[4][5][6][7][8]

H335: May cause respiratory irritation.[1][4][5][6][7][8]

Chemical Reactivity (The "Hidden" Risk):

Terminal Alkyne (-C≡C-H): The proton on the terminal alkyne is weakly acidic (pKa ~25).[1]

In the presence of bases and transition metals (Cu, Ag, Hg), it forms metal acetylides.[2]

Risk Scenario: Pouring a solution of this compound down a sink with copper piping can

result in the accumulation of copper acetylide, a primary explosive that detonates upon

dryness or friction.

Part 3: Pre-Disposal Stabilization & Segregation[1]
Before the waste leaves your bench, it must be stabilized. This section details the "Chain of

Custody" for the waste.
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Solid Waste (Pure Compound)[1][2]
Container: Collect in a dedicated, sealable wide-mouth jar (HDPE or Glass).

Labeling: Must be labeled "Solid Organic Waste - Toxic."[1][2]

Contamination Check: Ensure no oxidizing agents (peroxides, nitrates) are added to this

container, as alkynes can polymerize violently or ignite with strong oxidizers.[2]

Liquid Waste (Reaction Mixtures/Mother Liquors)[1][2]
Solvent Compatibility:

Compatible: DMSO, Methanol, Ethanol, Dichloromethane (DCM).[2]

Incompatible: Ammoniacal silver nitrate (Tollens' reagent), cuprous chloride solutions.[2]

Quenching (If necessary): If the compound is in a reactive mixture (e.g., with strong bases),

neutralize to pH 7 before adding to the waste container to prevent exothermic runaway.[2]

Segregation Logic (Visualized)
The following diagram illustrates the critical decision-making process for segregating this

specific compound to prevent acetylide formation.
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Waste: 6-Ethynyl-1H-indazole

Physical State?

Solid Waste Liquid/Solution

Segregate as
Solid Toxic Waste Contains Ag, Cu, Hg ions?

Standard Organic Waste

No

High Hazard: Potential Explosive

Yes

Segregate as
Non-Halogenated Organic

CONTACT EHS IMMEDIATELY
Do not consolidate

Click to download full resolution via product page

Figure 1: Waste segregation logic focusing on preventing metal acetylide formation.

Part 4: Step-by-Step Disposal Protocol
This protocol complies with standard RCRA guidelines for non-listed organic waste.[1]

Phase 1: Personal Protective Equipment (PPE)
Respiratory: N95 mask (for solids) or Fume Hood (for liquids) to prevent inhalation (H335).[1]

Dermal: Nitrile gloves (0.11 mm minimum thickness).[1] Standard lab coat.[1]
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Ocular: ANSI Z87.1 Chemical Splash Goggles.[1]

Phase 2: Waste Accumulation[1]
Select Container: Use a chemically resistant container (Amber Glass or HDPE).[1]

Labeling: Attach a hazardous waste tag.

Constituents: "6-Ethynyl-1H-indazole" (Do not use abbreviations).[1][2]

Hazards: Check "Toxic" and "Irritant".[4]

Transfer:

Solids: Use a disposable plastic spatula.[1] Avoid metal spatulas if the solid is damp or if

the metal is corroded.[2]

Liquids: Pour carefully using a funnel to avoid spillage.

Secondary Containment: Place the waste container in a secondary tray to capture potential

leaks.

Phase 3: Final Disposal[1]
Request Pickup: Contact your facility's EHS (Environmental Health & Safety) department.[1]

Classification: Declare the waste as "Non-regulated organic solid/liquid" (unless mixed with

listed solvents like DCM, which makes it F-listed waste).[1]

Destruction Method: The ultimate fate of this molecule is High-Temperature Incineration.[1]

This ensures the complete destruction of the indazole ring and the alkyne group.

Part 5: Emergency Contingencies
Accidental Spill (Solid)[1][2]

Evacuate: Clear the immediate area of unnecessary personnel.

PPE: Don double nitrile gloves and N95 mask.[1]
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Containment: Cover the spill with a damp paper towel to prevent dust generation.[1]

Cleanup: Scoop up the material (using plastic tools) and place it in a waste jar. Wipe the

area with soap and water.[9]

Disposal: Label the cleanup debris as hazardous waste.

Accidental Spill (Liquid)[1][2]
Ventilate: Ensure the fume hood is active or open windows if safe.[1]

Absorb: Use an inert absorbent (vermiculite or spill pads).[1] Do not use paper towels alone

if the solvent is flammable.[2]

Collect: Place saturated absorbent into a sealed bag/container.

Part 6: Regulatory Compliance (US Context)
RCRA Status: 6-Ethynyl-1H-indazole is not specifically listed on the EPA P-list or U-list.[1]

[2]

Waste Determination: It is the generator's responsibility to determine if the waste exhibits

characteristics of ignitability (D001), corrosivity (D002), or reactivity (D003).[2]

Verdict: Pure solid is generally not D001/D002/D003.[1] However, due to H302/H315

hazards, it must be managed as hazardous chemical waste, not general refuse.[2]

Acetylide Formation Pathway
The following diagram explains the chemical justification for the strict "No Drain" policy.

Figure 2: Mechanism of metal acetylide formation in plumbing systems.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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